(1R,2S,4R)-4-phenylcyclohexane-1,2-dicarboxylic Acid
Catalog No.
S12505024
CAS No.
M.F
C14H16O4
M. Wt
248.27 g/mol
Availability
In Stock
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Product Name
(1R,2S,4R)-4-phenylcyclohexane-1,2-dicarboxylic Acid
IUPAC Name
(1R,2S,4R)-4-phenylcyclohexane-1,2-dicarboxylic acid
Molecular Formula
C14H16O4
Molecular Weight
248.27 g/mol
InChI
InChI=1S/C14H16O4/c15-13(16)11-7-6-10(8-12(11)14(17)18)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2,(H,15,16)(H,17,18)/t10-,11-,12+/m1/s1
InChI Key
LDLKSTRLCYRBDW-UTUOFQBUSA-N
Canonical SMILES
C1CC(C(CC1C2=CC=CC=C2)C(=O)O)C(=O)O
Isomeric SMILES
C1C[C@H]([C@H](C[C@@H]1C2=CC=CC=C2)C(=O)O)C(=O)O
XLogP3
2.1
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
2
Exact Mass
248.10485899 g/mol
Monoisotopic Mass
248.10485899 g/mol
Heavy Atom Count
18
Dates
Modify: 2024-08-09
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